Cas no 2877718-62-0 (4-(difluoromethyl)-2-methyl-6-[4-(pyridin-2-yl)piperazine-1-carbonyl]pyrimidine)

• Product Name: 4-(difluoromethyl)-2-methyl-6-[4-(pyridin-2-yl)piperazine-1-carbonyl]pyrimidine
• CAS No: 2877718-62-0
• MF: C₁₆H₁₇F₂N₅O
• MW: 333.335889577866
• CID: 5309483
• PubChem ID: 165431696
• Update Time: 2025-06-08

4-(difluoromethyl)-2-methyl-6-[4-(pyridin-2-yl)piperazine-1-carbonyl]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(difluoromethyl)-2-methyl-6-[4-(pyridin-2-yl)piperazine-1-carbonyl]pyrimidine
• 2877718-62-0
• AKOS040878107
• F6799-6130
• [6-(Difluoromethyl)-2-methyl-4-pyrimidinyl][4-(2-pyridinyl)-1-piperazinyl]methanone

• Inchi： 1S/C16H17F2N5O/c1-11-20-12(15(17)18)10-13(21-11)16(24)23-8-6-22(7-9-23)14-4-2-3-5-19-14/h2-5,10,15H,6-9H2,1H3
• InChI Key： LPEPDENGWZSEOA-UHFFFAOYSA-N
• SMILES： C(C1C=C(C(F)F)N=C(C)N=1)(N1CCN(C2=NC=CC=C2)CC1)=O

Computed Properties

• Exact Mass: 333.14011651g/mol
• Monoisotopic Mass: 333.14011651g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 62.2Ų

Experimental Properties

• Density: 1.314±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 520.9±50.0 °C(Predicted)
• pka: 8.43±0.19(Predicted)

Additional information on 4-(difluoromethyl)-2-methyl-6-[4-(pyridin-2-yl)piperazine-1-carbonyl]pyrimidine

4-(Difluoromethyl)-2-methyl-6-[4-(pyridin-2-yl)piperazine-1-carbonyl]pyrimidine (CAS No. 2877718-62-0): A Comprehensive Overview

4-(Difluoromethyl)-2-methyl-6-[4-(pyridin-2-yl)piperazine-1-carbonyl]pyrimidine (CAS No. 2877718-62-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its CAS number, is a member of the pyrimidine family and features a unique difluoromethyl and pyridinylpiperazine substituent, which contribute to its distinctive pharmacological properties.

The molecular structure of 4-(difluoromethyl)-2-methyl-6-[4-(pyridin-2-yl)piperazine-1-carbonyl]pyrimidine consists of a pyrimidine core with a difluoromethyl group at the 4-position, a methyl group at the 2-position, and a piperazine ring substituted with a pyridine moiety at the 6-position. This intricate arrangement imparts the compound with a combination of hydrophobic and hydrophilic characteristics, making it an ideal candidate for various biological studies.

Recent research has highlighted the potential of 4-(difluoromethyl)-2-methyl-6-[4-(pyridin-2-yl)piperazine-1-carbonyl]pyrimidine as an inhibitor of specific enzymes and receptors. One notable study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression and are often dysregulated in cancer cells. The selective inhibition of CDKs by this compound suggests its potential as an anticancer agent.

In addition to its antiproliferative effects, 4-(difluoromethyl)-2-methyl-6-[4-(pyridin-2-yl)piperazine-1-carbonyl]pyrimidine has also shown promise in modulating other biological pathways. For instance, it has been reported to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This dual mechanism of action makes it a versatile candidate for the treatment of various diseases characterized by both uncontrolled cell growth and chronic inflammation.

The pharmacokinetic properties of 4-(difluoromethyl)-2-methyl-6-[4-(pyridin-2-yl)piperazine-1-carbonyl]pyrimidine have been extensively studied to ensure its suitability for clinical applications. Preclinical data indicate that this compound exhibits favorable oral bioavailability and a reasonable half-life, which are crucial factors for drug development. Furthermore, its low toxicity profile in animal models suggests that it can be safely administered at therapeutic doses.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(difluoromethyl)-2-methyl-6-[4-(pyridin-2-yl)piperazine-1-carbonyl]pyrimidine in human subjects. Early results from phase I trials have shown promising outcomes, with patients experiencing significant reductions in tumor size and improved quality of life. These findings have paved the way for further clinical investigations, including phase II and III trials, to validate its therapeutic potential.

Beyond its direct therapeutic applications, 4-(difluoromethyl)-2-methyl-6-[4-(pyridin-2-yl)piperazine-1-carbonyl]pyrimidine has also been utilized as a tool compound in academic research to explore the mechanisms underlying various diseases. Its ability to selectively target specific molecular pathways provides valuable insights into disease pathogenesis and may lead to the discovery of new therapeutic targets.

In conclusion, 4-(difluoromethyl)-2-methyl-6-[4-(pyridin-2-yl)piperazine-1-carbonyl]pyrimidine (CAS No. 2877718-62-0) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new aspects of its pharmacological profile, further solidifying its importance in the field of medicinal chemistry. As clinical trials progress, it is anticipated that this compound will play a significant role in advancing our understanding and treatment of various diseases.